Cas no 10031-68-2 (Ammonium pyrosulfate)

• Product Name: Ammonium pyrosulfate
• CAS No: 10031-68-2
• MF: H₈N₂O₇S₂
• MW: 212.202717781067
• CID: 86271
• PubChem ID: 11960345
• Update Time: 2025-04-18

Ammonium pyrosulfate Chemical and Physical Properties

Names and Identifiers

• Ammonium pyrosulfate
• diazanium,sulfonato sulfate
• diazanium;sulfonato sulfate
• 10031-68-2
• OYLGLPVAKCEIKU-UHFFFAOYSA-N
• DTXSID30474790

• Inchi： 1S/2H3N.H2O7S2/c;;1-8(2,3)7-9(4,5)6/h2*1H3;(H,1,2,3)(H,4,5,6)
• InChI Key： OYLGLPVAKCEIKU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])OS(=O)(=O)[O-].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 211.97729295g/mol
• Monoisotopic Mass: 211.97729295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder.
• PSA: 141.21000
• LogP: 1.41800
• Solubility: Easily deliquescent. Soluble in water